Cas no 2228882-69-5 (3-(2-cyclopropylpropyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(2-cyclopropylpropyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2228882-69-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6225002
• PubChem ID: 165613751
• Update Time: 2025-06-28

3-(2-cyclopropylpropyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopropylpropyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 2228882-69-5
• EN300-1731892

• Inchi： 1S/C11H16N2O2/c1-7(8-3-4-8)5-9-6-10(11(14)15)13(2)12-9/h6-8H,3-5H2,1-2H3,(H,14,15)
• InChI Key： KUUZJCGCOLZQPL-UHFFFAOYSA-N
• SMILES： OC(C1=CC(CC(C)C2CC2)=NN1C)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(2-cyclopropylpropyl)-1-methyl-1H-pyrazole-5-carboxylic acid

Introduction to 3-(2-cyclopropylpropyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2228882-69-5)

3-(2-cyclopropylpropyl)-1-methyl-1H-pyrazole-5-carboxylic acid, identified by its CAS number 2228882-69-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The unique structural features of 3-(2-cyclopropylpropyl)-1-methyl-1H-pyrazole-5-carboxylic acid, particularly the presence of a cyclopropylpropyl side chain and a methyl group at the 1-position, contribute to its distinct chemical properties and potential applications.

The pyrazole core is a versatile scaffold that has been extensively studied for its pharmacological effects. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The structural modifications in 3-(2-cyclopropylpropyl)-1-methyl-1H-pyrazole-5-carboxylic acid are designed to enhance its interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in developing novel pyrazole derivatives as therapeutic agents. The cyclopropylpropyl substituent in this compound introduces steric hindrance, which can influence binding affinity and selectivity. Additionally, the methyl group at the 1-position of the pyrazole ring may enhance metabolic stability, an important factor in drug design. These structural features make 3-(2-cyclopropylpropyl)-1-methyl-1H-pyrazole-5-carboxylic acid a valuable compound for exploring new pharmacological pathways.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that pyrazole derivatives can modulate various enzymatic and receptor systems, making them effective against a range of diseases. For instance, studies have shown that certain pyrazoles exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. The unique structure of 3-(2-cyclopropylpropyl)-1-methyl-1H-pyrazole-5-carboxylic acid may offer advantages over existing compounds by providing better target specificity or improved pharmacokinetic profiles.

The synthesis of 3-(2-cyclopropylpropyl)-1-methyl-1H-pyrazole-5-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropyl group necessitates careful handling to ensure regioselectivity and yield optimization. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high purity and efficiency in the synthesis process. These techniques are critical for producing pharmaceutical-grade compounds that meet stringent quality standards.

Evaluation of the biological activity of 3-(2-cyclopropylpropyl)-1-methyl-1H-pyrazole-5-carboxylic acid has revealed promising results in preclinical studies. Researchers have observed notable inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases and cancer. The compound’s ability to interact with these targets suggests its potential as a lead molecule for further development into novel therapeutics. Additionally, its structural stability under various conditions makes it a favorable candidate for formulation into drug products.

The pharmaceutical industry is increasingly focusing on developing small molecule inhibitors to modulate disease pathways. 3-(2-cyclopropylpropyl)-1-methyl-1H-pyrazole-5-carboxylic acid fits well within this paradigm due to its unique structural features and demonstrated biological activity. Its potential applications span multiple therapeutic areas, including oncology, immunology, and neurology. As research continues to uncover new biological functions of pyrazoles, compounds like this one are expected to play a significant role in future drug development strategies.

In conclusion, 3-(2-cyclopropylpropyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2228882-69-5) represents an exciting advancement in pharmaceutical chemistry. Its innovative structure and promising biological activity position it as a key compound for further investigation and development. As scientists delve deeper into understanding its mechanisms of action, we can anticipate new therapeutic possibilities that could benefit patients worldwide.